N-[2-(azepan-1-yl)-5-morpholin-4-ylsulfonylphenyl]-2-chloro-4,6-dimethylpyridine-3-carboxamide

• IUPAC Name: N-[2-(azepan-1-yl)-5-morpholin-4-ylsulfonylphenyl]-2-chloro-4,6-dimethylpyridine-3-carboxamide
• InChI: InChI=1S/C24H31ClN4O4S/c1-17-15-18(2)26-23(25)22(17)24(30)27-20-16-19(34(31,32)29-11-13-33-14-12-29)7-8-21(20)28-9-5-3-4-6-10-28/h7-8,15-16H,3-6,9-14H2,1-2H3,(H,27,30)
• InChI Key: KFGCFSGWTJLDAB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=C1C(=O)NC2=C(C=CC(=C2)S(=O)(=O)N3CCOCC3)N4CCCCCC4)Cl)C
• Molecular Formula: C24H31ClN4O4S
• Molecular Weight: 507.0 g/mol

Description

N-[2-(azepan-1-yl)-5-morpholin-4-ylsulfonylphenyl]-2-chloro-4,6-dimethylpyridine-3-carboxamide is a useful research compound. Its molecular formula is C24H31ClN4O4S and its molecular weight is 507.05. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Evaluation of Schiff’s Bases and 2-azetidinones

A study detailed the synthesis and pharmacological activity of N′-[(1Z)-(substituted aromatic) methylidene] pyridine-4-carbohydrazides and N-[3-chloro-2-(substituted aromatic)-4-oxoazetidin-1-yl]pyridine-4-carboxamides. These compounds showed significant antidepressant and nootropic activities, highlighting the potential of the 2-azetidinone skeleton as a central nervous system (CNS) active agent, which could be explored further for therapeutic applications (Thomas et al., 2016).

Reactions of Methyl 2-aryl-2H-azirine-3-carboxylates with Nucleophiles

Research on the reactions of methyl 2-aryl-2H-azirine-3-carboxylates with nucleophiles has led to the formation of aziridines and other products, offering a pathway for synthesizing diverse heterocyclic compounds. This study underscores the versatility of azirine derivatives in organic synthesis, potentially applicable to the development of novel pharmaceuticals (Alves et al., 1999).

Synthesis of Some New Pyrimidine-Azitidinone Analogues

This study reported the synthesis of pyrimidine-azetidinone analogues with antimicrobial and antituberculosis activities, demonstrating the therapeutic potential of such compounds in addressing infectious diseases. The findings suggest the possibility of designing and synthesizing analogues with enhanced biological activities (Chandrashekaraiah et al., 2014).

Development of Serotonin-3 (5-HT3) Receptor Antagonists

A study on the synthesis of 2-alkoxy-4-amino-5-chlorobenzamide derivatives revealed potent serotonin-3 (5-HT3) receptor antagonistic activity, highlighting the importance of heterocyclic compounds in developing treatments for conditions associated with the serotonin system (Harada et al., 1995).